Cas no 1806346-73-5 (2,3-Dibromo-5-(difluoromethoxy)benzyl chloride)

• Product Name: 2,3-Dibromo-5-(difluoromethoxy)benzyl chloride
• CAS No: 1806346-73-5
• MF: C₈H₅Br₂ClF₂O
• MW: 350.3825070858
• CID: 4980353
• Update Time: 2025-10-28

2,3-Dibromo-5-(difluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-5-(difluoromethoxy)benzyl chloride

• Inchi： 1S/C8H5Br2ClF2O/c9-6-2-5(14-8(12)13)1-4(3-11)7(6)10/h1-2,8H,3H2
• InChI Key： WIIHYYMIZQMVSE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1CCl)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2

Additional information on 2,3-Dibromo-5-(difluoromethoxy)benzyl chloride

Introduction to 2,3-Dibromo-5-(difluoromethoxy)benzyl chloride (CAS No. 1806346-73-5)

2,3-Dibromo-5-(difluoromethoxy)benzyl chloride, identified by its Chemical Abstracts Service (CAS) number 1806346-73-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to a class of aromatic halogenated derivatives, characterized by the presence of bromine atoms at the 2 and 3 positions of the benzene ring, and a difluoromethoxy substituent at the 5 position. The benzyl chloride moiety further enhances its utility as a synthetic intermediate, making it a valuable building block in the development of more complex molecules.

The structural features of 2,3-Dibromo-5-(difluoromethoxy)benzyl chloride make it particularly interesting for researchers exploring novel therapeutic agents. The combination of bromine and difluoromethoxy groups introduces multiple reactive sites, which can be selectively modified through various chemical transformations. These modifications are crucial for tailoring the compound’s pharmacological properties, such as solubility, bioavailability, and target specificity. In recent years, there has been a growing interest in halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability, which are key factors in drug design.

One of the most compelling aspects of 2,3-Dibromo-5-(difluoromethoxy)benzyl chloride is its potential application in the synthesis of small-molecule inhibitors targeting various biological pathways. The difluoromethoxy group, in particular, has been shown to improve pharmacokinetic profiles by increasing lipophilicity and reducing metabolic clearance. This feature has made it a popular choice in medicinal chemistry for designing molecules with improved oral bioavailability. Additionally, the presence of bromine atoms allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in constructing complex heterocyclic scaffolds.

Recent advancements in computational chemistry have further highlighted the significance of 2,3-Dibromo-5-(difluoromethoxy)benzyl chloride as a key intermediate. Molecular modeling studies have demonstrated that this compound can serve as a scaffold for designing ligands with high affinity for enzymes and receptors involved in inflammatory and oncological diseases. For instance, researchers have utilized derivatives of this compound to develop novel inhibitors of kinases and phosphodiesterases, which play critical roles in signal transduction pathways associated with cancer progression. The ability to fine-tune the electronic and steric properties of the molecule through strategic substitutions makes it an invaluable tool for structure-activity relationship (SAR) studies.

The synthetic utility of 2,3-Dibromo-5-(difluoromethoxy)benzyl chloride extends beyond pharmaceutical applications. In materials science, halogenated aromatic compounds are employed in the synthesis of organic electronic materials, including OLEDs (organic light-emitting diodes) and conductive polymers. The electron-withdrawing nature of the difluoromethoxy group and the electron-donating effects of bromine atoms can influence the electronic properties of these materials, making them suitable for use in optoelectronic devices. Furthermore, the reactivity of benzyl chloride allows for easy introduction of various functional groups, facilitating the construction of complex molecular architectures.

In academic research, 2,3-Dibromo-5-(difluoromethoxy)benzyl chloride has been used as a precursor in the development of novel catalysts and ligands for transition-metal-catalyzed reactions. The bromine atoms provide sites for coordination with metals such as palladium and copper, while the benzyl chloride moiety can undergo nucleophilic substitution reactions to introduce diverse functional groups. This versatility has made it a popular choice for researchers investigating new synthetic methodologies. For example, recent studies have explored its use in cross-coupling reactions involving aryl halides and organometallic reagents, leading to the synthesis of biaryl compounds with potential pharmaceutical applications.

The environmental impact and safety considerations associated with 2,3-Dibromo-5-(difluoromethoxy)benzyl chloride are also important factors in its application. While halogenated compounds can pose challenges in terms of persistence and toxicity if not handled properly, they also offer advantages such as improved stability against degradation processes. Responsible handling practices, including proper storage and disposal protocols, are essential to mitigate any potential environmental risks. Additionally, ongoing research into greener synthetic methods aims to minimize the use of hazardous reagents while maintaining high yields and purity standards.

Looking ahead, the future prospects for 2,3-Dibromo-5-(difluoromethoxy)benzyl chloride appear promising as new applications continue to emerge in both academic and industrial settings. The growing demand for innovative molecular building blocks underscores its importance as a versatile intermediate in drug discovery and material science. As computational tools become more sophisticated, researchers will be able to leverage this compound more effectively to design molecules with tailored properties for specific applications. The intersection of organic chemistry with fields such as biotechnology and nanotechnology is likely to open up even more opportunities for exploitation.